Cas no 2172621-96-2 (3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid)

• Product Name: 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid
• CAS No: 2172621-96-2
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6502657
• PubChem ID: 165552683
• Update Time: 2025-05-21

3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid
• 3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]phenyl}prop-2-enoic acid
• EN300-1484333
• 2172621-96-2

• Inchi： 1S/C28H24N2O5/c31-25(32)13-12-18-6-5-7-19(16-18)29-26(33)28(14-15-28)30-27(34)35-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-13,16,24H,14-15,17H2,(H,29,33)(H,30,34)(H,31,32)/b13-12+
• InChI Key： CMKBVNFLYASTCZ-OUKQBFOZSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=C(/C=C/C(=O)O)C=1

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid

3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid

The compound with CAS No. 2172621-96-2, known as 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an enoic acid moiety. The combination of these structural elements makes it a unique compound with diverse applications in drug discovery, material science, and biotechnology.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce specific biological activities. The presence of the cyclopropane ring in this compound contributes to its rigidity and stability, which are crucial for interactions with biological targets such as enzymes and receptors. Moreover, the Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule by enabling precise control over reactivity during chemical transformations.

The enoic acid moiety in this compound plays a pivotal role in its reactivity and functionality. This group is known for its ability to participate in various chemical reactions, including Michael addition and Diels-Alder reactions, making it a valuable component in organic synthesis. Recent research has also explored the use of enoic acids in the development of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The combination of the Fmoc group and the cyclopropane ring creates a unique platform for designing prodrugs that can be activated under specific physiological conditions. This property has been extensively studied in recent years, with researchers focusing on how such compounds can be optimized for targeted drug delivery.

In addition to its medicinal applications, this compound has also been investigated for its role in material science. The rigid structure provided by the cyclopropane ring makes it an attractive candidate for use in polymer synthesis and nanotechnology. Recent advancements in these fields have demonstrated how such molecules can be utilized to create novel materials with enhanced mechanical properties and thermal stability.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed innovative methodologies to construct this molecule efficiently, often employing techniques such as click chemistry and organocatalysis. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

Despite its complexity, this compound has shown remarkable stability under various experimental conditions, which is essential for its practical applications. Studies have demonstrated that it retains its structural integrity even under harsh conditions such as high temperatures and strong acidic or basic environments.

In conclusion, 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}prop-2-enoic acid (CAS No. 2172621-96) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and biology.